Cas no 1291488-08-8 (3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one)
3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one
-
- Inchi: 1S/C16H15BrN2O2/c1-21-13-4-2-3-10(9-13)15-14(18)16(20)19(15)12-7-5-11(17)6-8-12/h2-9,14-15H,18H2,1H3
- InChI Key: MLOAGBAMFDTZOU-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(Br)C=C2)C(C2=CC=CC(OC)=C2)C(N)C1=O
Computed Properties
- Exact Mass: 346.032
- Monoisotopic Mass: 346.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6A^2
3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM292067-1g |
3-Amino-1-(4-bromophenyl)-4-(3-methoxyphenyl)azetidin-2-one |
1291488-08-8 | 95+% | 1g |
$505 | 2021-06-09 | |
| Chemenu | CM292067-1g |
3-Amino-1-(4-bromophenyl)-4-(3-methoxyphenyl)azetidin-2-one |
1291488-08-8 | 95%+ | 1g |
$696 | 2024-08-02 |
3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one
Comprehensive Overview of 3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one (CAS No. 1291488-08-8)
3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one (CAS No. 1291488-08-8) is a specialized azetidin-2-one derivative, a class of compounds gaining significant attention in pharmaceutical and organic chemistry research. This compound features a unique β-lactam core structure, which is often associated with biological activity, making it a subject of interest for drug discovery and development. The presence of both 4-bromo-phenyl and 3-methoxy-phenyl substituents enhances its potential as a building block for designing novel therapeutic agents.
The compound's molecular formula and structural complexity align with current trends in small molecule drug discovery, where researchers focus on targeted therapies and precision medicine. Its azetidin-2-one scaffold is particularly noteworthy, as similar structures have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The bromo and methoxy functional groups further contribute to its versatility in structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry.
In the context of organic synthesis, 3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one serves as a valuable intermediate. Its β-lactam ring can undergo various transformations, such as ring-opening reactions or further functionalization, enabling the creation of diverse chemical libraries. This aligns with the growing demand for highly functionalized intermediates in combinatorial chemistry and fragment-based drug design, two areas frequently searched by researchers in online databases.
The compound's potential applications extend to bioconjugation and probe development, where its amino group can be utilized for labeling or linking to biomolecules. This is particularly relevant given the rising interest in chemical biology and diagnostic tools, as evidenced by increasing searches for "fluorescent probes" and "molecular imaging agents" in scientific literature. Its aromatic bromine moiety also offers opportunities for cross-coupling reactions, a staple in modern catalysis research.
From a computational chemistry perspective, CAS No. 1291488-08-8 presents an interesting case for molecular docking and virtual screening studies. The compound's rigid azetidinone core combined with flexible substituents makes it a compelling subject for conformational analysis, a topic frequently queried in cheminformatics platforms. Researchers investigating protein-ligand interactions or drug likeness parameters often seek such structurally diverse molecules for their studies.
The synthesis and characterization of 3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one typically involve advanced spectroscopic techniques, including NMR, HPLC, and mass spectrometry. These analytical methods are crucial for quality control in pharmaceutical development, another area generating substantial online search traffic. The compound's stability profile and physicochemical properties are also important considerations for researchers exploring formulation science and drug delivery systems.
In the broader context of green chemistry, there's growing interest in developing sustainable synthetic routes for compounds like CAS No. 1291488-08-8. Researchers are actively searching for "eco-friendly synthesis" methods and "catalyst optimization" strategies, reflecting the pharmaceutical industry's shift toward more sustainable practices. The compound's structure presents opportunities for exploring atom economy and reduction of hazardous reagents in its production.
The intellectual property landscape surrounding azetidin-2-one derivatives is another area of interest, with frequent patent filings and literature citations. This aligns with search trends showing increased queries about "novel heterocyclic compounds" and "patented chemical entities." The specific substitution pattern in 3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one may offer unique structure-patent advantages in certain jurisdictions.
From a market perspective, the demand for specialized pharmaceutical intermediates like CAS No. 1291488-08-8 continues to grow, driven by the expansion of contract research organizations and custom synthesis services. Online searches for "high-purity research chemicals" and "GMP intermediates" reflect this commercial interest. The compound's potential applications in orphan drug development and rare disease therapeutics further enhance its relevance in current pharmaceutical trends.
In conclusion, 3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one represents a fascinating example of modern medicinal chemistry with multiple potential applications. Its unique structural features, combined with current research trends in drug discovery and organic synthesis, make it a compound worthy of continued investigation. As scientific databases show increasing searches for "bioactive heterocycles" and "innovative drug scaffolds," compounds like CAS No. 1291488-08-8 will likely remain at the forefront of pharmaceutical research and development.
1291488-08-8 (3-Amino-1-(4-bromo-phenyl)-4-(3-methoxy-phenyl)-azetidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)